Cas no 2172040-63-8 (5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid)

• Product Name: 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid
• CAS No: 2172040-63-8
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6195861
• PubChem ID: 165534682
• Update Time: 2025-05-20

5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid
• 2172040-63-8
• 5-{N-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}pentanoic acid
• EN300-1563072

• Inchi： 1S/C26H27N3O5S/c1-2-29(14-8-7-13-23(30)31)24(32)22-15-27-25(35-22)28-26(33)34-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,15,21H,2,7-8,13-14,16H2,1H3,(H,30,31)(H,27,28,33)
• InChI Key： YJFJLECELODQJS-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(N(CC)CCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 137Ų

Additional information on 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid

Comprehensive Analysis of 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid (CAS No. 2172040-63-8)

The compound 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid (CAS No. 2172040-63-8) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as it serves as a critical building block for solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for its orthogonality and ease of removal under mild basic conditions, making it ideal for constructing complex peptides with high purity. Additionally, the thiazole moiety introduces heterocyclic diversity, which is often sought after in medicinal chemistry for its potential to enhance binding affinity and metabolic stability.

In the context of current trends, the demand for custom peptide synthesis and bioconjugation reagents has surged, driven by advancements in personalized medicine and targeted drug delivery systems. 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid aligns perfectly with these needs, offering a versatile scaffold for modifying peptides and proteins. Its compatibility with automated synthesizers and click chemistry protocols further enhances its utility in modern laboratories.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for their antimicrobial and anticancer properties. The thiazole ring in this compound has been extensively studied for its bioactivity, and researchers are keen to exploit its potential in designing novel therapeutics. By incorporating this moiety into peptide backbones, scientists can create hybrid molecules with improved pharmacokinetic profiles, a strategy that is gaining traction in the era of multi-target drug development.

From a technical standpoint, the synthesis and handling of CAS No. 2172040-63-8 require expertise in organic chemistry and peptide engineering. The compound's stability, solubility, and reactivity are key considerations for its successful application. Recent publications have highlighted its use in creating fluorescent probes and enzyme inhibitors, underscoring its versatility. As the pharmaceutical industry continues to prioritize innovation, compounds like this are poised to play a pivotal role in the next generation of therapeutics.

In summary, 5-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid represents a cutting-edge tool for researchers tackling challenges in peptide-based drug design and chemical biology. Its alignment with trending topics such as SPPS, bioconjugation, and heterocyclic drug discovery ensures its relevance in both academic and industrial settings. For those seeking high-quality intermediates to push the boundaries of science, this compound offers a compelling solution.